2-(cyclopropylmethoxy)-N-(4-sulfamoylphenyl)isonicotinamide
Description
2-(cyclopropylmethoxy)-N-(4-sulfamoylphenyl)isonicotinamide is a novel compound that has gained attention in the field of medicinal chemistry due to its potential as a therapeutic agent.
Scientific Research Applications
1. Synthesis of Carbon-11-Labeled Isonicotinamides for PET Imaging in Alzheimer's Disease
The compound 2-(cyclopropylmethoxy)-N-(4-sulfamoylphenyl)isonicotinamide and its derivatives have been explored for potential use in PET imaging for Alzheimer's disease. The synthesis process involves a series of steps leading to radioactively labeled tracers, which could aid in detecting and understanding the progression of Alzheimer's disease (Gao, Wang, & Zheng, 2017).
2. Dearomatisation in Chemical Synthesis
In chemical synthesis, this compound has been used in the process of dearomatisation, particularly in the cyclisation of isonicotinamides carrying various substituents. This process is significant in the synthesis of spirocyclic and doubly spirocyclic compounds, where both nucleophilic and electrophilic heterocycles are dearomatised. Such reactions contribute to the field of organic synthesis and the creation of complex molecular structures (Brice & Clayden, 2009).
3. Co-crystallization Studies with Isonicotinamide
Isonicotinamide, a component of the compound, has been used in co-crystallization studies with various carboxylic acids. This research is part of the broader field of supramolecular chemistry and crystal engineering, where co-crystals of different molecular components are studied. Such research helps understand and manipulate molecular interactions and structures for various applications, including pharmaceuticals (Lemmerer & Fernandes, 2012).
4. Exploration in Organic Catalysis
The compound has been involved in studies exploring its role as an organocatalyst in the synthesis of pyranopyrazoles. This represents its application in green chemistry, where the focus is on developing more environmentally friendly and sustainable chemical processes (Zolfigol et al., 2013).
properties
IUPAC Name |
2-(cyclopropylmethoxy)-N-(4-sulfamoylphenyl)pyridine-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N3O4S/c17-24(21,22)14-5-3-13(4-6-14)19-16(20)12-7-8-18-15(9-12)23-10-11-1-2-11/h3-9,11H,1-2,10H2,(H,19,20)(H2,17,21,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PHDGGVMOCGCUCQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1COC2=NC=CC(=C2)C(=O)NC3=CC=C(C=C3)S(=O)(=O)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N3O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(cyclopropylmethoxy)-N-(4-sulfamoylphenyl)isonicotinamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)-4-nitrobenzamide hydrochloride](/img/structure/B2942696.png)
![Potassium;[(Z)-4-ethoxy-4-oxobut-2-en-2-yl]-trifluoroboranuide](/img/structure/B2942698.png)
![1-[2-(2,3-Dimethylphenyl)imino-4-methyl-3-(3-morpholin-4-ylpropyl)-1,3-thiazol-5-yl]ethanone](/img/structure/B2942699.png)
![(4-(4,5-Dimethylbenzo[d]thiazol-2-yl)piperazin-1-yl)(2,4-dimethylthiazol-5-yl)methanone](/img/structure/B2942703.png)
![[2-(Pyridin-4-yl)-1,3-thiazol-4-yl]methanol](/img/structure/B2942709.png)
![2-[(4-chlorophenyl)sulfanyl]-N-(2,5-dimethoxyphenyl)acetamide](/img/structure/B2942710.png)
![2-Amino-4-(3-ethoxy-4-methoxyphenyl)-7-methyl-5-oxo-4,6-dihydropyrano[3,2-c]pyridine-3-carbonitrile](/img/structure/B2942714.png)
![4-((1-benzyl-1H-benzo[d]imidazol-2-yl)methyl)-N,N-dimethylpiperazine-1-sulfonamide](/img/structure/B2942715.png)
![(S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-(benzo[b]thiophen-3-yl)butanoic acid](/img/structure/B2942718.png)